Cas no 99310-58-4 (2-(1H-Pyrazol-1-yl)acetaldehyde)

• Product Name: 2-(1H-Pyrazol-1-yl)acetaldehyde
• CAS No: 99310-58-4
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 1026540
• PubChem ID: 20623561
• Update Time: 2025-04-20

2-(1H-Pyrazol-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrazol-1-yl)acetaldehyde
• 1H-PYRAZOL-1-YLACETALDEHYDE
• 1H-Pyrazol-1-ylacetaldehyde hydrochloride
• DTXSID70609140
• 2-pyrazol-1-ylacetaldehyde
• AKOS011008902
• EN300-1258644
• F8882-6909
• (1H-Pyrazol-1-yl)acetaldehyde
• 99310-58-4
• SCHEMBL2405207
• BB 0259239
• DB-345931
• STK505747

• MDL： MFCD04969644
• Inchi： 1S/C5H6N2O/c8-5-4-7-3-1-2-6-7/h1-3,5H,4H2
• InChI Key： DTMJPJSVODULDM-UHFFFAOYSA-N
• SMILES： O=CCN1C=CC=N1

Computed Properties

• Exact Mass: 110.048012819g/mol
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 34.9Ų